Cas no 2172036-05-2 (1-1-(hydroxymethyl)cyclopentyl-4-methylcycloheptan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclopentyl-4-methylcycloheptan-1-ol
• CAS No: 2172036-05-2
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 5865698
• PubChem ID: 165598797
• Update Time: 2025-07-01

1-1-(hydroxymethyl)cyclopentyl-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclopentyl-4-methylcycloheptan-1-ol
• 2172036-05-2
• 1-[1-(hydroxymethyl)cyclopentyl]-4-methylcycloheptan-1-ol
• EN300-1631420

• Inchi： 1S/C14H26O2/c1-12-5-4-9-14(16,10-6-12)13(11-15)7-2-3-8-13/h12,15-16H,2-11H2,1H3
• InChI Key： QFZDSQYWBOKIPA-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C1(CO)CCCC1

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclopentyl-4-methylcycloheptan-1-ol

Chemical Compound CAS No 2172036-05-2: 1-(Hydroxymethyl)cyclopentyl 4-methylcycloheptan-1-ol

The compound with CAS No 2172036-05-2, commonly referred to as 1-(hydroxymethyl)cyclopentyl 4-methylcycloheptan-1-ol, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of bicyclic alcohols, characterized by its dual cyclic framework and hydroxymethyl group. Recent studies have highlighted its significance in both synthetic chemistry and pharmacology, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(hydroxymethyl)cyclopentyl 4-methylcycloheptan-1-ol consists of a cyclopentane ring fused with a cycloheptane ring, with a hydroxymethyl group attached at the 1-position. This arrangement provides the molecule with a rigid yet flexible framework, which is crucial for its reactivity and biological activity. The presence of the hydroxymethyl group introduces additional functional diversity, enabling the compound to participate in various chemical transformations, such as oxidation, reduction, and condensation reactions.

Recent advancements in synthetic chemistry have led to novel methods for synthesizing CAS No 2172036-05-2. Researchers have employed catalytic asymmetric synthesis to construct the chiral centers present in the molecule, ensuring high enantiomeric excess. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is essential for its potential commercial applications.

In terms of physical properties, 1-(hydroxymethyl)cyclopentyl 4-methylcycloheptan-1-ol exhibits a melting point of approximately 98°C and a boiling point around 345°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its robustness in diverse chemical environments.

The biological activity of this compound has been a focal point of recent research. Studies indicate that CAS No 2172036-05-2 possesses potential anti-inflammatory and antioxidant properties, making it a candidate for drug development. Preclinical trials have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting its application in treating chronic inflammatory diseases. Additionally, its antioxidant properties could be harnessed in cosmetic formulations to combat oxidative stress and skin aging.

In the field of materials science, 1-(hydroxymethyl)cyclopentyl 4-methylcycloheptan-1 ol has shown promise as a precursor for advanced polymers and biomaterials. Its unique structure allows for the formation of cross-linked networks with improved mechanical strength and biocompatibility. Researchers are exploring its use in developing biodegradable plastics and tissue engineering scaffolds, addressing pressing environmental concerns.

The environmental impact of this compound has also been evaluated. Studies suggest that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. Its low toxicity profile further supports its safe use in industrial and biomedical applications.

In conclusion, the compound with CAS No 2172036-05- represents a versatile molecule with multifaceted applications across chemistry, pharmacology, and materials science. Ongoing research continues to uncover new dimensions of its utility, underscoring its importance in both academic and industrial settings.